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Compound of Interest

Compound Name: SR7826

Cat. No.: B610979

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of SR7826
stock solutions in cell culture experiments. SR7826 is a potent and selective, orally active
inhibitor of LIM kinase 1 (LIMK1) with an IC50 of 43 nM.[1][2][3] It has been shown to be over
100-fold more selective for LIMK1 compared to ROCK and JNK kinases.[1][3] This document
offers detailed protocols for solubilization, storage, and application of SR7826 to ensure
reproducible and accurate experimental outcomes.

Chemical Properties and Solubility

Proper handling and solubilization of SR7826 are critical for its efficacy in in vitro studies. The
key chemical and physical properties are summarized below.
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Property Value Reference
Molecular Weight 387.43 g/mol [2]

CAS Number 1219728-20-7 [1][2]

Purity >98% (HPLC) 2]
Appearance Off-white solid [4]

Primary Target LIMK1 [4]
Solubility DMSO (up to 100 mM) [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SR7826 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR7826 in dimethyl
sulfoxide (DMSQO), a common solvent for this compound.[1][2]

Materials:

SR7826 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator
Procedure:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution and cell cultures.
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Weighing the Compound: Carefully weigh the desired amount of SR7826 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3874 mg of SR7826
(Molecular Weight = 387.43 g/mol ).

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the SR7826
powder. For a 10 mM solution, if you weighed 0.3874 mg, add 100 pL of DMSO.

Ensuring Complete Dissolution: Vortex the solution thoroughly. If precipitation or phase
separation is observed, gentle heating in a water bath or sonication can be used to aid
dissolution.[1] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to 3 months or at -80°C for up to 6 months.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol details the dilution of the 10 mM SR7826 stock solution to the final desired
concentration in cell culture medium.

Materials:

10 mM SR7826 stock solution in DMSO
Pre-warmed, complete cell culture medium appropriate for your cell line
Sterile conical tubes or multi-well plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM SR7826 stock solution at room
temperature.
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o Serial Dilution (Recommended): To achieve low micromolar or nanomolar concentrations, it
is recommended to perform a serial dilution. For example, to prepare a 1 uM working
solution from a 10 mM stock:

o First, dilute the 10 mM stock 1:100 in sterile cell culture medium to create a 100 uM
intermediate solution (e.g., add 1 pL of 10 mM stock to 99 uL of medium).

o Then, dilute the 100 uM intermediate solution 1:100 in the final volume of cell culture
medium for your experiment (e.g., add 10 pL of 100 uM solution to 990 pL of medium for a
final volume of 1 mL).

» Direct Dilution (for higher concentrations): For higher working concentrations, a direct dilution
may be appropriate. Ensure the final concentration of DMSO in the cell culture medium is
kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without SR7826. This is crucial for distinguishing the effects of the
compound from those of the solvent.

» Application to Cells: Add the prepared working solutions (or vehicle control) to your cell
cultures and incubate for the desired experimental duration. SR7826 has been shown to
inhibit cofilin phosphorylation in various cell lines, such as A7r5 and PC-3 cells, at
concentrations ranging from 470 nM to less than 1 puM.[1][3][4] In some experiments,
concentrations up to 10 uM have been used.[5]

SR7826 Signaling Pathway and Experimental
Workflow

The following diagrams illustrate the known signaling pathway of SR7826 and the general
experimental workflow for its use in cell culture.
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Caption: SR7826 inhibits LIMK1, preventing cofilin phosphorylation and impacting actin
dynamics.
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Caption: Workflow for preparing and applying SR7826 in cell culture experiments.

Summary of In Vitro Activity

SR7826 has demonstrated potent inhibitory effects in various cell-based assays, making it a
valuable tool for studying LIMK1-mediated processes.

. IC50 |/ Effective
Assay Cell Line . Effect Reference
Concentration

Cofilin I

) A7r5 470 nM Inhibition [11[3114]
Phosphorylation
Cofilin o

) PC-3 <1uM Inhibition [1103114]
Phosphorylation
Cell Invasion PC-3 1uM 76% Inhibition [41[6]
Cell Migration PC-3 1uM 74% Inhibition [4][6]
LIMK Activation Pancreatic Acini 10 uM Inhibition
Cofilin Activation Pancreatic Acini 10 uM Inhibition
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Disclaimer: This document is intended for research use only. Please refer to the manufacturer's
safety data sheet (SDS) for handling and safety information. The provided protocols are for
guidance and may require optimization for specific cell lines and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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